N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine

• Molecular Formula: C17H13N5O2
• Molecular Weight: 319.32 g/mol
• IUPAC Name: N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine
• InChI: InChI=1S/C17H13N5O2/c23-22(24)16-10-4-1-6-13(16)7-5-11-20-21-17-14-8-2-3-9-15(14)18-12-19-17/h1-12H,(H,18,19,21)/b7-5+,20-11+
• InChI Key: QJWSCTNJLRLCQE-YVUBOPQPSA-N
• Isomeric SMILES: C1=CC=C(C(=C1)/C=C/C=N/NC2=NC=NC3=CC=CC=C32)[N+](=O)[O-]
• SMILES: C1=CC=C(C(=C1)C=CC=NNC2=NC=NC3=CC=CC=C32)[N+](=O)[O-]

Description

N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine is a chemical compound that has been extensively studied in the scientific community due to its potential applications in various fields. It is a member of the quinazoline family and has a unique structure that makes it an attractive target for research.

Mechanism of Action

The mechanism of action of N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It may also work by binding to metal ions and forming a complex that emits fluorescence.
Biochemical and Physiological Effects:
N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine has been shown to have a range of biochemical and physiological effects. In vitro studies have shown that it can inhibit the growth of cancer cells and induce apoptosis (programmed cell death). It has also been shown to bind to metal ions and emit fluorescence, making it a potential tool for the detection of metal ions in biological systems.

Advantages and Limitations for Lab Experiments

One advantage of N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine is its unique structure, which makes it an attractive target for research. It also has potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. However, one limitation is that its mechanism of action is not fully understood, which makes it difficult to predict its effects in biological systems.

Future Directions

There are several future directions for research on N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine. One area of research could be to further investigate its potential as an anticancer agent and to optimize its structure for increased potency. Another area of research could be to investigate its potential as a fluorescent probe for the detection of metal ions in biological systems. Additionally, research could be conducted to investigate its potential as a material for organic electronics.

Synthesis Methods

The synthesis of N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine is a multi-step process that involves the reaction of various chemicals. The starting material is 2-nitrobenzaldehyde, which is reacted with ethyl acetoacetate to form 3-(2-nitrophenyl)-3-oxopropanenitrile. This intermediate is then reacted with anthranilic acid to form N-[(E)-3-(2-nitrophenyl)prop-2-enylidene]anthranilic acid. Finally, this compound is reduced with hydrazine hydrate to form N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine.

Scientific Research Applications

N-[(E)-[(E)-3-(2-nitrophenyl)prop-2-enylidene]amino]quinazolin-4-amine has been studied for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, it has been investigated as a potential anticancer agent due to its ability to inhibit the growth of cancer cells. In biochemistry, it has been studied as a potential fluorescent probe for the detection of metal ions. In materials science, it has been investigated as a potential material for organic electronics due to its unique electronic properties.